Cas no 62947-31-3 (Dimethyl 4-aminothiophene-2,3-dicarboxylate)

Dimethyl 4-aminothiophene-2,3-dicarboxylate is a versatile heterocyclic compound featuring both amino and ester functional groups on a thiophene backbone. Its structure makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules or functional materials. The presence of the electron-donating amino group enhances reactivity in electrophilic substitution reactions, while the ester groups offer flexibility for further derivatization. This compound is often employed in the development of heterocyclic frameworks, such as thienopyridines or fused ring systems, due to its stability and synthetic accessibility. Its balanced reactivity profile makes it suitable for applications in medicinal chemistry and materials science.

Dimethyl 4-aminothiophene-2,3-dicarboxylate structure

62947-31-3 structure

Product Name:Dimethyl 4-aminothiophene-2,3-dicarboxylate

CAS No:62947-31-3

MF:C₈H₉NO₄S

MW:215.226361036301

MDL:MFCD00205188

CID:57948

PubChem ID:2777631

Update Time:2025-10-14

Dimethyl 4-aminothiophene-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- Dimethyl 4-aminothiophene-2,3-dicarboxylate
- 4-Amino-thiophene-2,3-dicarboxylic acid dimethyl ester
- dimethyl 4-amino-2,3-thiophenedicarboxylate
- Maybridge1_003840
- CS-0313946
- 2,3-dimethyl 4-aminothiophene-2,3-dicarboxylate
- DTXSID80380599
- AKOS000277483
- SCHEMBL2182359
- SB66996
- FT-0625065
- HMS552G12
- A834113
- PS-4351
- 62947-31-3
- CCG-242134
- MFCD00205188
- AMY17994
- AC-5188
- BRD-K29409233-003-01-8
- DB-007427
- MDL： MFCD00205188
- Inchi： 1S/C8H9NO4S/c1-12-7(10)5-4(9)3-14-6(5)8(11)13-2/h3H,9H2,1-2H3
- InChI Key： XQPDCUCAKYNVAO-UHFFFAOYSA-N
- SMILES： S1C=C(C(C(=O)OC)=C1C(=O)OC)N

Computed Properties

Exact Mass: 215.02500
Monoisotopic Mass: 215.025
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 107A^2
XLogP3: 1.5

Experimental Properties

Density: 1.371
Boiling Point: 350.5 °C at 760 mmHg
Flash Point: 350.5 °C at 760 mmHg
PSA: 106.86000
LogP: 1.48470

Dimethyl 4-aminothiophene-2,3-dicarboxylate Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

Dimethyl 4-aminothiophene-2,3-dicarboxylate Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Dimethyl 4-aminothiophene-2,3-dicarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	083447-1g	Dimethyl 4-aminothiophene-2,3-dicarboxylate, 97%	62947-31-3	97%	1g	$470.00	2023-09-05
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Alichem	A169005105-1g	Dimethyl 4-aminothiophene-2,3-dicarboxylate	62947-31-3	95%	1g	$246.40	2023-09-01
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Dimethyl 4-aminothiophene-2,3-dicarboxylate Production Method

Dimethyl 4-aminothiophene-2,3-dicarboxylate Suppliers

Amadis Chemical Company Limited

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(CAS:62947-31-3)Dimethyl 4-aminothiophene-2,3-dicarboxylate

Order Number:A834113

Stock Status:in Stock

Quantity:1g/5g/10g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 15:36

Price ($):288.0/1131.0/1497.0

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

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